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Compound of Interest

Compound Name: Isovouacapenol C

Cat. No.: B592900 Get Quote

CAS Number: 455255-15-9

Molecular Formula: C₂₇H₃₄O₅

Molecular Weight: 438.56 g/mol

This technical guide provides an in-depth overview of Isovouacapenol C, a cassane-type

furanoditerpenoid of interest to researchers in drug discovery and development. This document

outlines its chemical properties, biological activities, and proposed mechanisms of action,

supported by experimental data and protocols.

Chemical and Physical Data
Property Value Source

CAS Number 455255-15-9 [1]

Molecular Formula C₂₇H₃₄O₅ [1]

Molecular Weight 438.56 g/mol [1]

Type of Compound Diterpenoid [1]

Purity 95%~99% [1]

Identification Methods

Mass Spectrometry (MS),

Nuclear Magnetic Resonance

(NMR)

[1]
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Biological Activities
Isovouacapenol C has been isolated from Caesalpinia pulcherrima, a plant with a history of

use in traditional medicine for treating a variety of ailments, including inflammation and ulcers.

[2][3] Scientific studies have begun to validate these traditional uses, identifying specific

bioactive compounds like Isovouacapenol C and other cassane diterpenoids as contributors

to the plant's therapeutic effects.

Anti-inflammatory Activity
Recent studies have demonstrated that Isovouacapenol C, along with other cassane

diterpenoids isolated from C. pulcherrima, exhibits moderate anti-inflammatory activity. The

inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW

264.7 macrophages are a key indicator of this activity.

Compound IC₅₀ (μM) for NO Inhibition

Caesalpulcherrin K 6.04 ± 0.34

Caesalpulcherrin L 7.89 ± 0.52

Caesalpulcherrin M 8.92 ± 0.65

Isovouacapenol C

Data for related compounds, specific IC₅₀ for

Isovouacapenol C in this assay was not

provided in the source

6β-cinnamoyl-7β-hydroxyvouacapen-5α-ol 7.53 ± 0.48

Pulcherrimin C 6.88 ± 0.41

Source: Adapted from a study on cassane diterpenoids from Caesalpinia pulcherrima.[4]

The anti-inflammatory mechanism of cassane diterpenoids is believed to involve the

downregulation of pro-inflammatory mediators. For instance, some cassane diterpenoids have

been shown to suppress the expression of inducible nitric oxide synthase (iNOS) and

cyclooxygenase-2 (COX-2).[5]

Antimicrobial Activity
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Extracts from Caesalpinia pulcherrima have shown broad-spectrum antimicrobial activity. While

specific data for purified Isovouacapenol C is limited, related cassane diterpenoids from the

same plant have demonstrated significant antibacterial effects against various strains, including

Bacillus cereus, Staphylococcus aureus, and methicillin-resistant Staphylococcus aureus

(MRSA).[6]

Compound Test Organism MIC (μM)

Pulcherritam H Bacillus cereus 6.25

Pulcherritam H Staphylococcus aureus 12.5

Pulcherritam H
Pseudomonas syringae pv.

actinidae
12.5

Pulcherritam A
Methicillin-resistant

Staphylococcus aureus
Potent Activity

Pulcherritam C
Methicillin-resistant

Staphylococcus aureus
Potent Activity

Source: Adapted from a study on cassane diterpenoids from Caesalpinia pulcherrima.[6]

Antifeedant Activity
Isovouacapenol C has demonstrated notable antifeedant properties against the agricultural

pest Mythimna separata. This suggests its potential as a natural pesticide.

Compound EC₅₀ (μg/cm²) against Mythimna separata

Isovouacapenol C 3.43

Pulcherrin N 4.20

Source: Adapted from a study on cassane diterpenoids from Caesalpinia pulcherrima.[7]

Experimental Protocols
Isolation of Isovouacapenol C
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The following is a general protocol for the isolation of Isovouacapenol C from the aerial parts

of Caesalpinia pulcherrima, based on published methods.[4][7]

Workflow for Isolation of Isovouacapenol C
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Caption: Workflow for the isolation of Isovouacapenol C.
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Extraction: Air-dried and powdered aerial parts of C. pulcherrima are extracted with 95%

ethanol at room temperature.

Concentration and Partitioning: The ethanol extract is concentrated under reduced pressure

to yield a crude extract. This extract is then suspended in water and partitioned with ethyl

acetate (EtOAc).

Column Chromatography: The EtOAc-soluble fraction is subjected to silica gel column

chromatography, eluting with a gradient of petroleum ether and EtOAc to yield several

fractions.

Purification: The fraction containing Isovouacapenol C is further purified using Sephadex

LH-20 column chromatography with a mobile phase of dichloromethane/methanol.

Final Purification: The final purification is achieved by preparative High-Performance Liquid

Chromatography (HPLC) using a methanol/water gradient to yield pure Isovouacapenol C.

Anti-inflammatory Assay (Nitric Oxide Inhibition)
The following protocol is a standard method to assess the anti-inflammatory activity of

compounds by measuring the inhibition of nitric oxide production in LPS-stimulated

macrophages.[4][5]

Workflow for Nitric Oxide Inhibition Assay
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Culture RAW 264.7 macrophages

Seed cells in 96-well plates

Treat with Isovouacapenol C and LPS

Incubate for 24 hours

Collect supernatant

Perform Griess reaction

Measure absorbance at 540 nm

Calculate NO inhibition and IC₅₀

Click to download full resolution via product page

Caption: Workflow for the nitric oxide inhibition assay.

Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%

FBS and antibiotics.
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Cell Seeding: Cells are seeded into 96-well plates at a suitable density and allowed to

adhere overnight.

Treatment: The cells are pre-treated with various concentrations of Isovouacapenol C for 1

hour, followed by stimulation with lipopolysaccharide (LPS) to induce nitric oxide production.

Incubation: The plates are incubated for 24 hours.

Nitrite Quantification: The concentration of nitrite, a stable product of NO, in the culture

supernatant is measured using the Griess reagent.

Data Analysis: The absorbance is measured at 540 nm, and the percentage of NO inhibition

is calculated relative to the LPS-treated control. The IC₅₀ value is then determined.

Proposed Signaling Pathways
The precise signaling pathways modulated by Isovouacapenol C are still under investigation.

However, based on the known mechanisms of other cassane diterpenoids and related anti-

inflammatory compounds, it is plausible that Isovouacapenol C exerts its effects through the

inhibition of the NF-κB and MAPK signaling pathways.[5]

Proposed Anti-inflammatory Signaling Pathway of Isovouacapenol C
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Caption: Proposed anti-inflammatory signaling pathway of Isovouacapenol C.
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LPS stimulation of TLR4 on macrophages typically activates downstream signaling cascades,

including the IKK/NF-κB and MAPK pathways. This leads to the translocation of transcription

factors like NF-κB and AP-1 into the nucleus, where they induce the expression of pro-

inflammatory genes. It is hypothesized that Isovouacapenol C may inhibit one or more key

signaling molecules in these pathways, such as IKK or components of the MAPK cascade,

thereby reducing the production of inflammatory mediators.

Conclusion
Isovouacapenol C is a promising natural product with demonstrated biological activities,

particularly in the areas of anti-inflammatory and antifeedant effects. Further research is

warranted to fully elucidate its mechanisms of action and to explore its therapeutic potential.

This technical guide provides a foundational resource for scientists and researchers interested

in advancing the study of this intriguing cassane diterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cassane diterpenoids from Caesalpinia pulcherrima and their anti-inflammatory and α-
glycosidase inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Cassane diterpenoids from the aerial parts of Caesalpinia pulcherrima and their
antibacterial and anti-glioblastoma activity - PubMed [pubmed.ncbi.nlm.nih.gov]

3. tandfonline.com [tandfonline.com]

4. pubs.acs.org [pubs.acs.org]

5. tandfonline.com [tandfonline.com]

6. Cassane Diterpenoids from the Aerial Parts of Caesalpinia pulcherrima and Their
Antifeedant and Insecticidal Activities against Mythimna separate and Plutella xylostella -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b592900?utm_src=pdf-body
https://www.benchchem.com/product/b592900?utm_src=pdf-body
https://www.benchchem.com/product/b592900?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/34842014/
https://pubmed.ncbi.nlm.nih.gov/34842014/
https://pubmed.ncbi.nlm.nih.gov/35051786/
https://pubmed.ncbi.nlm.nih.gov/35051786/
https://www.tandfonline.com/doi/abs/10.1080/14786419.2021.2007096
https://pubs.acs.org/doi/10.1021/acs.jcim.8b00862
https://www.tandfonline.com/doi/pdf/10.1080/14786419.2021.2007096
https://pubmed.ncbi.nlm.nih.gov/32191454/
https://pubmed.ncbi.nlm.nih.gov/32191454/
https://pubmed.ncbi.nlm.nih.gov/32191454/
https://www.researchgate.net/publication/348998097_New_Cassane_Diterpenoids_from_the_Seed_Kernels_of_Caesalpinia_cucullata_Exhibit_Anti-inflammatory_Effect_in_vitro_by_Inhibiting_iNOS_Enzymatic_Activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Isovouacapenol C: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592900#cas-number-for-isovouacapenol-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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